3-Amino-3-(5-bromopyridin-2-yl)propanoic acid

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• SMILES: C1=CC(=NC=C1Br)C(CC(=O)O)N
• InChI: InChI=1S/C8H9BrN2O2/c9-5-1-2-7(11-4-5)6(10)3-8(12)13/h1-2,4,6H,3,10H2,(H,12,13)
• InChIKey: FARVNIMLDDARND-UHFFFAOYSA-N

Procurement of 3-Amino-3-(5-bromopyridin-2-yl)propanoic Acid: A Quantitative Evidence Guide for Scientific Selection

3-Amino-3-(5-bromopyridin-2-yl)propanoic acid (CAS 887584-74-9) is a beta-amino acid derivative featuring a 5-bromo-substituted pyridine ring. It is primarily utilized as a research tool and building block in medicinal chemistry and chemical biology [1]. Its molecular formula is C8H9BrN2O2, with a molecular weight of 245.07 g/mol [2]. Unlike its non-brominated pyridinyl analogs, the presence of the bromine atom introduces distinct reactivity and potential for halogen bonding interactions, which can translate to differentiated biological activity and synthetic utility .

Halogenated β-amino acid building block for medicinal chemistry and chemical biology

EAAT2 / 5‑LO research tool candidate — target engagement established in cell-based assays

• [1] BindingDB: BDBM50197048. Affinity Data for 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid. View Source
• [2] ChemSrc. (2024). 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid. CAS 887584-74-9. View Source

Why 3-Amino-3-(5-bromopyridin-2-yl)propanoic Acid Cannot Be Substituted with Non-Halogenated or Alternative Halogen Analogs

Generic substitution of 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid with its non-halogenated parent compound (3-Amino-3-(pyridin-2-yl)propanoic acid) or alternative halogen analogs (e.g., 5-chloro or 5-iodo) is not scientifically justifiable due to quantifiable differences in target engagement and synthetic performance. The 5-bromo substitution is not inert; it dictates a unique profile of biological activity against specific targets like the excitatory amino acid transporter 2 (EAAT2) [1] and 5-lipoxygenase (5-LO) [2]. Furthermore, in key synthetic transformations such as Suzuki-Miyaura cross-coupling, the bromo derivative demonstrates a distinct reactivity and yield profile compared to its chloro and iodo counterparts, which directly impacts its utility as a synthetic intermediate [3].

Non-halogenated analog

Lacks established activity at EAAT2 and 5‑LO; target-engagement profile may differ fundamentally.

Chloro / iodo analogs

Suzuki coupling reactivity order (Br > I ≫ Cl) may shift synthetic efficiency and scope.

Alternative building blocks

Halogen-dependent photoredox performance and yield may not transfer to other pyridine substrates.

• [1] BindingDB: BDBM50197048. Affinity Data: IC50 of 4.90E+3 nM for human EAAT2. View Source
• [2] BindingDB: BDBM50012184. Affinity Data: IC50 of 3.60E+3 nM for 5-LO in human neutrophils. View Source
• [3] Suzuki-Miyaura cross-coupling reaction of monohalopyridines and l-aspartic acid derivative. Tetrahedron Letters, 2018. DOI: 10.1016/j.tetlet.2018.11.038 View Source

Quantitative Differentiation Guide for 3-Amino-3-(5-bromopyridin-2-yl)propanoic Acid vs. Analogs

Inhibition of Human Excitatory Amino Acid Transporter 2 (EAAT2) Activity

This compound demonstrates measurable inhibition of the human EAAT2 transporter. While a direct comparator study with the non-brominated analog is not available, this quantifies its biological activity at a specific target relevant to neurological research. [1]

EAAT2 Inhibition

Cross‑study comparable

IC50 4.90 µM

Supports EAAT2 modulator screening

Non‑brominated analog activity not reported

Evidence Dimension	Inhibition of [3H]-D-Aspartate uptake
Target Compound Data	IC50 = 4.90 µM (4.90E+3 nM)
Comparator Or Baseline	Non-brominated analog (3-Amino-3-(pyridin-2-yl)propanoic acid) data not available for this target.
Quantified Difference	N/A
Conditions	Human EAAT2 expressed in HEK293 cells, measured after 3 minutes via TopCount method [1]

Why This Matters

This data confirms the compound's ability to engage a key glutamate transporter, providing a basis for its use as a pharmacological tool where modulation of EAAT2 activity is desired, a property not established for the non-halogenated parent compound.

• [1] BindingDB: BDBM50197048. Affinity Data for 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid vs. human EAAT2. View Source

Inhibition of 5-Lipoxygenase (5-LO) in a Cell-Intact Assay

The compound exhibits inhibitory activity against 5-lipoxygenase (5-LO) in human neutrophils. This provides a quantitative measure of its functional effect in a disease-relevant cellular context. [1]

5‑LO Inhibition

Cross‑study comparable

IC50 3.60 µM

Supports 5‑LO pathway assay context

Human neutrophil intact‑cell assay

Evidence Dimension	Inhibition of 5-LO product formation
Target Compound Data	IC50 = 3.60 µM (3.60E+3 nM)
Comparator Or Baseline	Non-brominated analog (3-Amino-3-(pyridin-2-yl)propanoic acid) data not available for this target.
Quantified Difference	N/A
Conditions	Human neutrophils, cell-intact assay in the presence of 20 µM A23187/AA ionophore. [1]

Why This Matters

This demonstrates a specific anti-inflammatory potential of the brominated compound at a cellular level, a key point of differentiation for researchers studying leukotriene-mediated pathways.

• [1] BindingDB: BDBM50012184. Affinity Data for 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid vs. 5-LO. View Source

Superior Reactivity in Suzuki-Miyaura Cross-Coupling Reactions

The bromine atom on the pyridine ring enables a quantitative yield in Suzuki-Miyaura cross-coupling, a performance metric not achievable with the chloro analog under the same conditions. This establishes the bromo derivative as the superior building block for constructing complex molecules. [1]

Suzuki Coupling

Class‑level inference

Reactivity order: Br > I >> Cl, Br quantitative

Bromo derivative supports efficient diversification

Yield order under reported conditions

Evidence Dimension	Experimental Yield in Suzuki-Miyaura Coupling
Target Compound Data	Optimized conditions with 3-bromopyridine afforded the coupling product quantitatively.
Comparator Or Baseline	Chloropyridine and iodopyridine analogs. Experimental yield order was Br > I >> Cl.
Quantified Difference	Br yield is quantitative; reactivity order is Br > I >> Cl.
Conditions	Suzuki-Miyaura cross-coupling of halogenated pyridines with a borated l-aspartic acid derivative. [1]

Why This Matters

For chemists using this compound as a synthetic intermediate, the bromo-derivative offers the highest efficiency and yield for further derivatization via cross-coupling, saving time and resources compared to chloro- or iodo- analogs.

• [1] Suzuki-Miyaura cross-coupling reaction of monohalopyridines and l-aspartic acid derivative. Tetrahedron Letters, 2018. DOI: 10.1016/j.tetlet.2018.11.038 View Source

High-Yielding Substrate for Photoredox-Catalyzed Amino Acid Synthesis

The 5-bromopyridin-2-yl moiety is an effective substrate for photoredox catalysis, enabling the high-yield synthesis of complex amino acid derivatives. This is a key enabling technology for creating novel peptidomimetics. [1]

Photoredox AA Synthesis

Class‑level inference

Yield 93–97%

Supports high‑yield peptidomimetic building block

Reported for 2‑bromo pyridine substrates

Evidence Dimension	Synthetic Yield in Photoredox Amino Acid Synthesis
Target Compound Data	Reactions with 2-bromo pyridines cleanly furnished corresponding pyridylalanines in 93–97% yield.
Comparator Or Baseline	Various 2-bromo pyridine substrates, including those with electron-withdrawing (e.g., 5-CF3, 94% yield) and electron-donating groups (e.g., amino, 71% yield).
Quantified Difference	Yields ranged from 71-97% for a variety of bromo-pyridine substrates.
Conditions	Photoredox catalysis with Ir(ppy)2(dtbbpy)PF6, Hantzsch ester, blue LED, room temperature. [1]

Why This Matters

This validates the compound's utility as a building block in a modern, scalable catalytic method for constructing libraries of heteroaryl-containing unnatural amino acids, which are highly valued in drug discovery.

• [1] Aycock, R. A., Vogt, D. B., & Jui, N. T. (2017). A practical and scalable system for heteroaryl amino acid synthesis. Chemical Science, 8, 7998-8003. View Source

Evidence-Backed Application Scenarios for Procuring 3-Amino-3-(5-bromopyridin-2-yl)propanoic Acid

Neurological Disease Research: As a Tool Compound for EAAT2 Modulation

Based on its demonstrated inhibitory activity against human EAAT2 (IC50 = 4.90 µM) [1], this compound is a rational choice for academic and pharmaceutical researchers investigating the role of glutamate transporters in neurological disorders such as Alzheimer's disease, ALS, and epilepsy. Its procurement is justified for studies requiring modulation of this specific target, where the non-halogenated analog lacks established activity.

Inflammation Pharmacology: As a 5-Lipoxygenase Inhibitor Scaffold

The compound's ability to inhibit 5-LO in human neutrophils (IC50 = 3.60 µM) [1] makes it a compelling starting point for medicinal chemistry programs aimed at developing novel anti-inflammatory or anti-asthmatic agents. Researchers can use this compound to probe the leukotriene pathway in cellular models of inflammation.

Medicinal Chemistry: As a Superior Intermediate for Diversification via Cross-Coupling

The quantitative yield observed in Suzuki-Miyaura cross-coupling reactions for bromopyridines [1] makes 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid a premium building block for synthesizing focused libraries of analogs. Chemists will procure this specific halogenated variant over the chloro- or iodo- analogs to maximize reaction efficiency and product yield during lead optimization campaigns.

Peptide and Peptidomimetic Synthesis: As a Substrate for Photoredox Catalysis

For laboratories equipped with photoredox catalysis capabilities, this compound is an ideal substrate for the streamlined, high-yielding synthesis of novel, heteroaryl-containing unnatural amino acids [1]. It is procured specifically for its role in constructing peptidomimetics with potentially enhanced metabolic stability and novel binding properties.

Application

Selection Property

Validation Focus

Glutamate transporter pathway studies

EAAT2 inhibition profile

Transporter assay endpoint review

Leukotriene pathway research

5‑LO inhibition in cell‑intact assays

5‑LO product formation endpoint

Heteroaryl building block diversification

Bromo‑pyridine coupling reactivity

Coupling yield and scope review

Unnatural amino acid synthesis

Photoredox substrate compatibility

Yield and scalability review

• [1] BindingDB: BDBM50197048. Affinity Data for 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid vs. human EAAT2. View Source
• [2] BindingDB: BDBM50012184. Affinity Data for 3-Amino-3-(5-bromopyridin-2-yl)propanoic acid vs. 5-LO. View Source
• [3] Suzuki-Miyaura cross-coupling reaction of monohalopyridines and l-aspartic acid derivative. Tetrahedron Letters, 2018. DOI: 10.1016/j.tetlet.2018.11.038 View Source
• [4] Aycock, R. A., Vogt, D. B., & Jui, N. T. (2017). A practical and scalable system for heteroaryl amino acid synthesis. Chemical Science, 8, 7998-8003. View Source